![molecular formula C7H14ClNS B2718212 5-Azaspiro[3.4]octane-7-thiol;hydrochloride CAS No. 2490426-55-4](/img/structure/B2718212.png)
5-Azaspiro[3.4]octane-7-thiol;hydrochloride
Description
5-Azaspiro[3.4]octane-7-thiol;hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the spirocyclic class of organic compounds and has a unique molecular structure that makes it an interesting target for research.
Scientific Research Applications
Multifunctional Modules for Drug Discovery
New classes of thia/oxa-azaspiro[3.4]octanes have been synthesized through step-economic routes, designed to act as novel, multifunctional, and structurally diverse modules for drug discovery. Enantioselective approaches to these spirocycles are also reported, highlighting their versatility and applicability in creating a broad range of pharmacologically relevant compounds (D. Li, M. Rogers-Evans, E. Carreira, 2013).
Diversity-Oriented Synthesis
The diversity-oriented synthesis of azaspirocycles involves multicomponent condensation leading to novel building blocks, which are then converted into heterocyclic azaspiro compounds. These compounds serve as important scaffolds in chemistry-driven drug discovery, demonstrating the methodological advancements in synthesizing complex molecular structures (P. Wipf, Corey R. J. Stephenson, M. Walczak, 2004).
Anticancer Activity
New 1-thia-azaspiro[4.5]decane derivatives and their thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized, demonstrating moderate to high anticancer activity against various cancer cell lines. This research underscores the therapeutic potential of azaspiro derivatives in oncology (E. M. Flefel, W. El‐Sayed, A. Mohamed, W. El-Sofany, H. Awad, 2017).
Epidermal Growth Factor Receptor-2 (HER-2) Sheddase Inhibition
The development of novel (6S,7S)-N-hydroxy-6-carboxamide-5-azaspiro[2.5]octane-7-carboxamides as inhibitors of HER-2 sheddase marks a significant advancement. These inhibitors possess excellent pharmacodynamic and pharmacokinetic properties, showing potential in cancer treatment by decreasing tumor size and potentiating the effects of anti-HER-2 monoclonal antibodies in vivo (W. Yao, J. Zhuo, D. Burns, et al., 2007).
properties
IUPAC Name |
5-azaspiro[3.4]octane-7-thiol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NS.ClH/c9-6-4-7(8-5-6)2-1-3-7;/h6,8-9H,1-5H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBFATUBBXIRNON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(CN2)S.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Azaspiro[3.4]octane-7-thiol;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide](/img/structure/B2718130.png)
![1-isopropyl-3,5-dimethyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)-1H-pyrazole-4-sulfonamide](/img/structure/B2718146.png)
